Cas no 68701-01-9 (2-amino-5-ethoxybenzoic acid hydrochloride)

• Product Name: 2-amino-5-ethoxybenzoic acid hydrochloride
• CAS No: 68701-01-9
• MF: C₂₄H₃₅N₂O₇P
• MW: 494.517668008804
• MDL: MFCD31652370
• CID: 4655368
• Update Time: 2025-11-02

2-amino-5-ethoxybenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-ethoxybenzoic acid hydrochloride(WX191496S1)
• 2-amino-5-ethoxybenzoic acid hydrochloride*
• 2-amino-5-ethoxybenzoic acid hydrochloride

• MDL： MFCD31652370
• Inchi： 1S/C24H33N2O7P/c1-25(2,14-16-33-34(29,30)31)17-23(27)21-7-5-19(6-8-21)20-9-11-22(12-10-20)24(28)18-26(3,4)13-15-32-24/h5-12,28H,13-18H2,1-4H3/p+2/t24-/m1/s1
• InChI Key： MERLSFHNUMSODQ-XMMPIXPASA-P
• SMILES： P(=O)(O[H])(O[H])OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])[C@]1(C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])O1)O[H])=O

Additional information on 2-amino-5-ethoxybenzoic acid hydrochloride

2-Amino-5-ethoxybenzoic Acid Hydrochloride (CAS No. 68701-01-9): A Comprehensive Overview

2-Amino-5-ethoxybenzoic acid hydrochloride (CAS No. 68701-01-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or abbreviated as AEBHCl, is a hydrochloride salt derivative of 2-amino-5-ethoxybenzoic acid. Its unique structural properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs).

The chemical structure of 2-amino-5-ethoxybenzoic acid hydrochloride features an amino group (–NH₂) and an ethoxy group (–OCH₂CH₃) attached to a benzoic acid backbone, which is further stabilized by hydrochloride salt formation. This configuration enhances its solubility in polar solvents, making it advantageous for laboratory and industrial processes. Researchers often explore its reactivity in amide coupling reactions, esterifications, and other transformations to create derivatives with tailored properties.

In recent years, the demand for high-purity intermediates like 2-amino-5-ethoxybenzoic acid hydrochloride has surged due to advancements in drug discovery and medicinal chemistry. This compound is frequently cited in patents and scientific literature as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its role in synthesizing bioactive molecules aligns with the growing interest in targeted therapies and personalized medicine, topics that dominate current discussions in the pharmaceutical industry.

From an analytical chemistry perspective, CAS No. 68701-01-9 is characterized using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure its purity and confirm its structural integrity, which is critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound’s stability under various pH conditions and thermal profiles is also a subject of study, particularly for formulation scientists optimizing drug delivery systems.

Environmental and green chemistry considerations are increasingly influencing the synthesis and use of 2-amino-5-ethoxybenzoic acid hydrochloride. Researchers are exploring solvent-free reactions and catalytic methods to reduce waste and energy consumption. This aligns with the broader trend toward sustainable chemical processes, a hot topic in both academic and industrial circles. Questions like *"How can intermediates like AEBHCl be synthesized more sustainably?"* or *"What are the eco-friendly alternatives for its purification?"* are frequently searched in scientific databases and AI-driven research tools.

The compound’s safety profile and handling guidelines are also of interest to laboratory professionals. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. These precautions are part of broader discussions on laboratory safety and risk management, which are highly relevant to chemical educators and industrial hygienists.

In summary, 2-amino-5-ethoxybenzoic acid hydrochloride (CAS No. 68701-01-9) is a versatile and strategically important compound in modern chemistry. Its applications span pharmaceutical synthesis, material science, and analytical research, making it a subject of ongoing investigation. As the scientific community prioritizes innovation and sustainability, compounds like AEBHCl will continue to play a pivotal role in addressing global challenges in health and technology.